BE“GHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of ER-Tracker Blue-White DPX:
A Step-by-Step Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ER-Tracker Blue-White DPX

Cat. No.: B1260183

For laboratory professionals engaged in cellular analysis, the safe handling and disposal of
chemical reagents is paramount. This document provides essential procedural guidance for the
proper disposal of ER-Tracker Blue-White DPX, a fluorescent probe used for imaging the
endoplasmic reticulum in live cells. By adhering to these protocols, researchers can ensure a
safe laboratory environment while complying with standard regulations.

Chemical and Safety Data Overview

ER-Tracker Blue-White DPX is not classified as a hazardous substance or mixture according
to the provided Safety Data Sheet (SDS)[1]. However, it is supplied as a 1 mM stock solution in
dimethyl sulfoxide (DMSO), a solvent that requires careful handling and disposal. All disposal
procedures should be in compliance with local regulations[2].
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Property Value Source
Product Name ER-Tracker Blue-White DPX [1]

CAS Number 287715-95-1 [1]
Molecular Formula C26H21F5N404S [11[3]
Hazard Classification N?t a hazardous substance or 1]

mixture

Solvent Dimethyl sulfoxide (DMSO) [2]
Concentration 1mM [2]

-5°C to -30°C, protected from
Storage ] [41[5]
light

Experimental Protocol: Disposal Procedure

The primary consideration for the disposal of ER-Tracker Blue-White DPX is the DMSO
solvent. While the dye itself is not hazardous, DMSO is an organic solvent and should be
disposed of as chemical waste.

Personnel Safety Precautions:

o Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat,
and chemical-resistant gloves (butyl rubber gloves are recommended for handling DMSO)

[3].
e Handle the solution in a well-ventilated area or under a chemical fume hood.
Step-by-Step Disposal:
o Collection of Waste:

o Collect all waste solutions containing ER-Tracker Blue-White DPX, including unused
stock solutions and working solutions, in a designated and clearly labeled waste container.
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o The container should be compatible with organic solvents. A high-density polyethylene
(HDPE) or glass container is recommended.

o Label the waste container as "DMSO Waste" or "Organic Solvent Waste" and list the
components, including "ER-Tracker Blue-White DPX (non-hazardous)" and "Dimethyl
Sulfoxide".

e Segregation of Waste:

o Do not mix this waste with other waste streams, particularly aqueous or halogenated
waste, unless permitted by your institution's hazardous waste management plan.

o Storage of Waste:

o Store the sealed waste container in a designated secondary containment area, away from
sources of ignition, until it is collected by your institution's Environmental Health and
Safety (EHS) department.

o Disposal of Contaminated Labware:

o Disposable labware (e.g., pipette tips, microfuge tubes) that has come into contact with
the ER-Tracker Blue-White DPX solution should be collected in a separate, sealed bag or
container labeled "DMSO Contaminated Solid Waste".

o Consult your institutional guidelines for the proper disposal of solvent-contaminated solid
waste.

e Consult Local Regulations:

o Always consult your institution's EHS department or refer to your laboratory's Chemical
Hygiene Plan for specific instructions on chemical waste disposal. Some institutions may
have specific procedures for dilute, non-hazardous solutions in DMSO.

Important Note: Do not dispose of ER-Tracker Blue-White DPX solution down the drain. While
the dye is not classified as hazardous, the DMSO solvent is generally not suitable for sewer
disposal and should be managed as chemical waste[3][6][7].
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Caption: Workflow for the safe disposal of ER-Tracker Blue-White DPX.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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